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Compound of Interest

Compound Name: TEPP-46

CAS No.: 1221186-53-3

Cat. No.: B609134

Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a critical aspect of laboratory operations. This guide provides

essential safety and logistical information for the proper disposal of TEPP-46, a potent and

selective activator of pyruvate kinase M2 (PKM2). Adherence to these procedures is vital for

maintaining a safe working environment and ensuring regulatory compliance.

While TEPP-46 is not classified as a hazardous substance under the Registration, Evaluation,

Authorisation and Restriction of Chemicals (REACH) regulation, it is imperative to follow

established protocols for chemical waste management to minimize any potential environmental

impact.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle TEPP-46 with the appropriate

safety measures in place.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.
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Hand Protection: Use compatible chemical-resistant gloves, such as nitrile gloves.

Skin Protection: A lab coat should be worn to protect from spills.

Respiratory Protection: Not generally required for handling the solid form in well-ventilated

areas.

TEPP-46 Properties and Handling Summary
For quick reference, the following table summarizes key quantitative data and handling

information for TEPP-46.

Property Value Source

Molecular Weight 372.46 g/mol [2][3]

Form Solid [2][4]

Color White [2][4]

Solubility in DMSO 100 mg/mL [2][4]

Storage Temperature 2-8°C [2][4]

Step-by-Step Disposal Protocol for TEPP-46
The following protocol outlines the recommended steps for the proper disposal of TEPP-46
solid waste and solutions.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired TEPP-46 solid should be collected in a designated, clearly

labeled waste container. Do not mix with other chemical waste to prevent unforeseen

reactions.

Liquid Waste (DMSO Solutions): Solutions of TEPP-46 in dimethyl sulfoxide (DMSO) should

be collected in a separate, compatible container labeled "Hazardous Waste" or as required

by your institution's Environmental Health and Safety (EHS) office. DMSO is flammable and

should be handled accordingly.
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Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has

come into contact with TEPP-46 should be collected in a designated solid waste container.

Step 2: Waste Accumulation and Storage

Store all waste containers in a designated and well-ventilated Satellite Accumulation Area

(SAA) within the laboratory.

Ensure all waste containers are securely sealed to prevent spills or the release of vapors.

Properly label all waste containers with the full chemical name ("TEPP-46"), the solvent (if

applicable, e.g., "in DMSO"), and the accumulation start date.

Step 3: Disposal Procedure

Consult Institutional Guidelines: Before proceeding with disposal, consult your institution's

Environmental Health and Safety (EHS) office for specific procedures and requirements.

Schedule a Waste Pickup: Contact your EHS office to schedule a pickup for the collected

TEPP-46 waste. Do not attempt to dispose of chemical waste in the regular trash or down

the drain unless explicitly permitted by your institution for non-hazardous materials.[5][6]

Decontamination of Empty Containers: Empty TEPP-46 containers should be triple-rinsed

with a suitable solvent (e.g., ethanol or acetone). The first rinsate should be collected as

hazardous waste.[6][7] After thorough rinsing and air drying, the defaced container may be

disposed of as regular trash, in accordance with institutional policy.[5]

Decision Workflow for TEPP-46 Disposal
The following diagram illustrates the logical steps for making decisions regarding the disposal

of TEPP-46.
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Caption: Workflow for the proper disposal of TEPP-46.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of TEPP-46, contributing to a secure research environment. Always prioritize safety

and adhere to your institution's specific guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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